Cas no 50314-41-5 (1-methyl-3-[[2-[2-(methylcarbamothioyl)hydrazinyl]-2-oxoacetyl]amino]thiourea)

• Product Name: 1-methyl-3-[[2-[2-(methylcarbamothioyl)hydrazinyl]-2-oxoacetyl]amino]thiourea
• CAS No: 50314-41-5
• MF: C₆H₁₂N₆O₂S₂
• MW: 264.328476905823
• CID: 1565072
• PubChem ID: 1549352
• Update Time: 2025-04-21

1-methyl-3-[[2-[2-(methylcarbamothioyl)hydrazinyl]-2-oxoacetyl]amino]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[[2-[2-(methylcarbamothioyl)hydrazinyl]-2-oxoacetyl]amino]thiourea
• T0507-0212
• NSC89226
• AC1LU836
• NSC-89226
• ZINC05412936
• AKOS000966179
• MCULE-1586571420
• 2,2'-(1,2-dioxoethane-1,2-diyl)bis(N-methylhydrazinecarbothioamide)
• T0507-0212; NSC89226; AC1LU836; NSC-89226; ZINC05412936; AKOS000966179; MCULE-1586571420; 2,2'-(1,2-dioxoethane-1,2-diyl)bis(N-methylhydrazinecarbothioamide);
• 50314-41-5
• SR-01000031687-1
• DTXSID10364302
• NCGC00321767-01
• Z45823794
• 2,2'-(1,2-Dioxoethane-1,2-diyl)bis(N-methylhydrazine-1-carbothioamide)
• AB01316757-02
• SR-01000031687

• Inchi： 1S/C6H12N6O2S2/c1-7-5(15)11-9-3(13)4(14)10-12-6(16)8-2/h1-2H3,(H,9,13)(H,10,14)(H2,7,11,15)(H2,8,12,16)
• InChI Key： LIWXARDNUDJAGZ-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(C(NNC(NC)=S)=O)=O

Computed Properties

• Exact Mass: 264.04656
• Monoisotopic Mass: 264.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 1.431
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.634
• PSA: 106.32